3-fluoro-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-fluoro-N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H11F2N3OS2/c17-12-5-1-3-10(7-12)9-23-16-21-20-15(24-16)19-14(22)11-4-2-6-13(18)8-11/h1-8H,9H2,(H,19,20,22)
• InChI Key: MSNSGWBLYOIJHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CSC2=NN=C(S2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H11F2N3OS2
• Molecular Weight: 363.4 g/mol

Description

The compound “3-fluoro-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide” is a complex organic molecule that contains several functional groups, including an amide group, a thiadiazole ring, and two fluorobenzyl groups.

Scientific Research Applications

Fluorinated Acceptor-Based Systems

A study by Çakal et al. (2021) investigated a series of monomers bearing fluorinated thiadiazole as the acceptor moiety, exploring the impact of different electron-donating groups on their electrochemical and optical properties. This research is significant for understanding how variations in donor units affect the properties of fluorinated acceptor-based systems, which could be relevant for the application of "3-fluoro-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide" in electronic and photonic materials (Çakal, Akdag, Cihaner, & Önal, 2021).

Crystal Structure Analysis

Banu et al. (2014) described the synthesis and crystal structure analysis of thiadiazole derivatives, highlighting the importance of structural confirmation in understanding the interactions and properties of such compounds. Their work on the crystallography of thiadiazole derivatives could provide a methodological reference for studying the structure of "this compound" and related chemicals (Banu, Lamani, Khazi, & Begum, 2014).

Anticancer Activity

Osmaniye et al. (2018) synthesized benzothiazole acylhydrazones to investigate their anticancer activity. This study demonstrates the potential medicinal applications of thiadiazole and benzothiazole derivatives in developing new anticancer agents, which might be a relevant area of research for compounds like "this compound" (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).